1-{2-[2-(2,6-diisopropylphenoxy)ethoxy]ethyl}piperazine

• IUPAC Name: 1-[2-[2-[2,6-di(propan-2-yl)phenoxy]ethoxy]ethyl]piperazine
• InChI: InChI=1S/C20H34N2O2/c1-16(2)18-6-5-7-19(17(3)4)20(18)24-15-14-23-13-12-22-10-8-21-9-11-22/h5-7,16-17,21H,8-15H2,1-4H3
• InChI Key: MCQWULUUZLSDQY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C(=CC=C1)C(C)C)OCCOCCN2CCNCC2
• Molecular Formula: C20H34N2O2
• Molecular Weight: 334.5 g/mol

Description

1-{2-[2-(2,6-diisopropylphenoxy)ethoxy]ethyl}piperazine, also known as DIPEP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DIPEP belongs to the class of piperazine derivatives and has been shown to exhibit various biochemical and physiological effects.

Scientific Research Applications

1-{2-[2-(2,6-diisopropylphenoxy)ethoxy]ethyl}piperazine has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticonvulsant, analgesic, and anti-inflammatory effects. 1-{2-[2-(2,6-diisopropylphenoxy)ethoxy]ethyl}piperazine has also been studied for its potential use as an antidepressant and anxiolytic agent. Additionally, 1-{2-[2-(2,6-diisopropylphenoxy)ethoxy]ethyl}piperazine has been shown to exhibit potential antitumor activity.

Mechanism of Action

The exact mechanism of action of 1-{2-[2-(2,6-diisopropylphenoxy)ethoxy]ethyl}piperazine is not fully understood. However, it has been suggested that 1-{2-[2-(2,6-diisopropylphenoxy)ethoxy]ethyl}piperazine acts on the GABAergic system, which is involved in the regulation of neuronal excitability. 1-{2-[2-(2,6-diisopropylphenoxy)ethoxy]ethyl}piperazine has been shown to enhance GABAergic neurotransmission, leading to its anticonvulsant and analgesic effects. Additionally, 1-{2-[2-(2,6-diisopropylphenoxy)ethoxy]ethyl}piperazine has been shown to exhibit anti-inflammatory effects through the inhibition of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
1-{2-[2-(2,6-diisopropylphenoxy)ethoxy]ethyl}piperazine has been shown to exhibit various biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, leading to its anticonvulsant and anxiolytic effects. Additionally, 1-{2-[2-(2,6-diisopropylphenoxy)ethoxy]ethyl}piperazine has been shown to inhibit the release of pro-inflammatory cytokines, leading to its anti-inflammatory effects. 1-{2-[2-(2,6-diisopropylphenoxy)ethoxy]ethyl}piperazine has also been shown to exhibit potential antitumor activity through the induction of apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

1-{2-[2-(2,6-diisopropylphenoxy)ethoxy]ethyl}piperazine has several advantages for use in lab experiments. It has a well-established synthesis method and has been extensively studied for its potential therapeutic applications. Additionally, 1-{2-[2-(2,6-diisopropylphenoxy)ethoxy]ethyl}piperazine exhibits a wide range of biochemical and physiological effects, making it a versatile compound for use in various experimental settings. However, there are also limitations to the use of 1-{2-[2-(2,6-diisopropylphenoxy)ethoxy]ethyl}piperazine in lab experiments. Its mechanism of action is not fully understood, and its potential side effects and toxicity have not been fully explored.

Future Directions

There are several future directions for research on 1-{2-[2-(2,6-diisopropylphenoxy)ethoxy]ethyl}piperazine. One area of interest is the development of 1-{2-[2-(2,6-diisopropylphenoxy)ethoxy]ethyl}piperazine derivatives with improved pharmacological properties. Additionally, further studies are needed to fully understand the mechanism of action of 1-{2-[2-(2,6-diisopropylphenoxy)ethoxy]ethyl}piperazine and its potential side effects and toxicity. Further research is also needed to explore the potential use of 1-{2-[2-(2,6-diisopropylphenoxy)ethoxy]ethyl}piperazine in the treatment of various diseases, such as epilepsy, anxiety, and cancer.
Conclusion:
In conclusion, 1-{2-[2-(2,6-diisopropylphenoxy)ethoxy]ethyl}piperazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its well-established synthesis method and versatile biochemical and physiological effects make it a valuable compound for use in lab experiments. Further research is needed to fully understand the mechanism of action of 1-{2-[2-(2,6-diisopropylphenoxy)ethoxy]ethyl}piperazine and its potential therapeutic applications.

Synthesis Methods

1-{2-[2-(2,6-diisopropylphenoxy)ethoxy]ethyl}piperazine can be synthesized through a multi-step process involving the reaction of 2,6-diisopropylphenol with ethylene oxide, followed by the reaction of the resulting product with piperazine. The final product is obtained through purification and isolation steps. The synthesis method of 1-{2-[2-(2,6-diisopropylphenoxy)ethoxy]ethyl}piperazine has been well-established and has been reported in various scientific literature.